BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 1-Ethyl-
3-methylimidazolium chloride-d11

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Ethyl-3-methylimidazolium
chloride-d11

Cat. No.: B065986

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of the
deuterated ionic liquid, 1-Ethyl-3-methylimidazolium chloride-d11 ([EMIM]CI-d11). Due to
the limited availability of experimental data for the deuterated form, this guide also includes
data for the non-deuterated analogue, 1-Ethyl-3-methylimidazolium chloride ([JEMIM]CI), for
comparative purposes. The physical properties of the deuterated compound are expected to be
very similar to its non-deuterated counterpart.

Core Physical Properties

1-Ethyl-3-methylimidazolium chloride-d11 is the deuterated isotopologue of 1-Ethyl-3-
methylimidazolium chloride, a well-studied ionic liquid.[1] lonic liquids are salts that are liquid
below 100°C, and they exhibit unique properties such as low vapor pressure, high thermal
stability, and high ionic conductivity.[2]

Quantitative Data Summary

The following tables summarize the known physical properties of 1-Ethyl-3-
methylimidazolium chloride-d11 and its non-deuterated form.

Table 1: Physical Properties of 1-Ethyl-3-methylimidazolium chloride-d11
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Property Value
Molecular Formula CeD11CIN2
Molecular Weight 157.69 g/mol [3]
CAS Number 160203-52-1[3]

Table 2: Physical Properties of 1-Ethyl-3-methylimidazolium chloride

Property Value

Molecular Formula CeH11CIN2[4]

Molecular Weight 146.62 g/mol [4]

CAS Number 65039-09-0[5]

Appearance White or pale yellow solid/crystals[6][7]
Melting Point 77-79 °C[5][8]

Density 1.341 - 1.435 g/cm3 at 26 °C[9][10][11]

Soluble in water, dichloromethane, ethanol, and
Solubility acetonitrile. Insoluble in ethyl acetate, ether, and
alkanes.[2][6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Ethyl-3-
methylimidazolium chloride-d11 are not readily available in the literature. However, standard
methodologies for characterizing ionic liquids can be applied.

Synthesis of Imidazolium-Based lonic Liquids

A general synthesis route for 1-alkyl-3-methylimidazolium halides involves the quaternization of
1-methylimidazole with an alkyl halide. For [EMIM]CI, this involves the reaction of 1-
methylimidazole with chloroethane. The deuterated analogue would be synthesized using
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deuterated starting materials. The reaction is typically carried out in a solvent or neat and may
be heated to increase the reaction rate.[12]

Melting Point Determination

The melting point of an ionic liquid can be determined using several methods:

o Capillary Method: A small, powdered sample is packed into a capillary tube and heated in a
melting point apparatus. The temperature range over which the sample melts is recorded.
[13]

 Differential Scanning Calorimetry (DSC): DSC is a thermoanalytical technique that measures
the difference in the amount of heat required to increase the temperature of a sample and a
reference. The melting point is determined from the peak of the endothermic transition.

Density Measurement

The density of ionic liquids is commonly measured using an oscillating U-tube densimeter. The
instrument measures the oscillation period of a U-shaped tube filled with the sample, which is
then correlated to the density. Temperature control is crucial for accurate measurements.[14]

Solubility Assessment

The solubility of an ionic liquid in various solvents can be determined by the following methods:

e Visual Method: A known amount of the ionic liquid is added to a known volume of the solvent
at a constant temperature. The mixture is agitated, and the solubility is determined by visual
inspection of whether the ionic liquid has fully dissolved.

e Spectroscopic Methods (e.g., NMR, HPLC): For partially miscible systems, a saturated
solution is prepared, and the concentration of the dissolved ionic liquid in the solvent is
guantified using techniques like *H NMR or HPLC.[15]

Logical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
Ethyl-3-methylimidazolium chloride-d11.
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Workflow for Synthesis and Characterization of [EMIM]CI-d11
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Caption: A logical workflow for the synthesis and characterization of 1-Ethyl-3-

methylimidazolium chloride-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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